3-[3-(2,4-Dichloro-phenyl)-ureido]-benzoic acid

• Molecular Formula: C14H10Cl2N2O3
• Molecular Weight: 325.1 g/mol
• IUPAC Name: 3-[(2,4-dichlorophenyl)carbamoylamino]benzoic acid
• InChI: InChI=1S/C14H10Cl2N2O3/c15-9-4-5-12(11(16)7-9)18-14(21)17-10-3-1-2-8(6-10)13(19)20/h1-7H,(H,19,20)(H2,17,18,21)
• InChI Key: OQVUDIXHDLWCHB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC(=O)NC2=C(C=C(C=C2)Cl)Cl)C(=O)O

Description

3-[3-(2,4-Dichloro-phenyl)-ureido]-benzoic acid is a useful research compound. Its molecular formula is C14H10Cl2N2O3 and its molecular weight is 325.1 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 200 mg 3-Isocyanato-benzoic acid methyl ester in 2 ml ethyl acetate is added dropwise a solution of 162 mg 2,4-dichloroaniline in 1 ml ethyl acetate. After 5 h at RT the solvent was removed under reduced pressure and the residue dissolved in 5 ml MeOH/THF/H2O 2:2:1. 100 mg lithium hydroxide monohydrate was added and the mixture stirred over night at RT. After removal of the solvent the residue was acidified by addition of 5 ml half concentrated HCl. The precipitating acid was filtered off and dried.